N~1~-(2-methoxybenzyl)-2-[3-(2-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: N-[(2-methoxyphenyl)methyl]-2-[3-(2-methoxyphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C21H21N3O4/c1-27-18-9-5-3-7-15(18)13-22-20(25)14-24-21(26)12-11-17(23-24)16-8-4-6-10-19(16)28-2/h3-12H,13-14H2,1-2H3,(H,22,25)
• InChI Key: IWHBZTQRAZUHRK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=CC=C3OC

Description

N~1~-(2-methoxybenzyl)-2-[3-(2-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.4 g/mol. The purity is usually 95%.
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Biological Activity

N~1~-(2-methoxybenzyl)-2-[3-(2-methoxyphenyl)-6-oxo-1(6H)-pyridazinyl]acetamide is a compound of interest due to its potential therapeutic applications, particularly in the treatment of various diseases mediated by protein kinases. This article explores its biological activity, including antimicrobial, antioxidant, and anti-inflammatory properties, supported by case studies and research findings.

Chemical Structure

The compound has a complex structure characterized by the following molecular formula: C$_{19}$H$_{20}$N$_{2}$O$_{3}$. The structural representation is as follows:

$$\text{N}^1-\text{ 2 methoxybenzyl }-\text{2 3 2 methoxyphenyl 6 oxo 1 6H pyridazinyl }-\text{acetamide}$$

Antioxidant Activity

Antioxidant assays conducted on similar compounds indicate that derivatives can exhibit significant antioxidant activity. For example, a sulfide derivative showed an inhibition ratio of 85.9%, comparable to L-ascorbic acid . This suggests that this compound may also possess antioxidant properties that warrant further investigation.

Anti-inflammatory Activity

Research into related compounds has shown that certain aryl amides can inhibit inflammatory pathways. The potential for this compound to modulate inflammatory responses could be significant in developing treatments for conditions such as arthritis or other inflammatory diseases.

Case Studies and Research Findings

Study	Findings	Reference
Antimicrobial Screening	Compound exhibited high inhibition against S. aureus and P. aeruginosa
Antioxidant Assays	Demonstrated significant antioxidant activity with an inhibition ratio close to ascorbic acid
Inflammatory Pathway Modulation	Related compounds showed promise in inhibiting inflammatory mediators